N-{2-[4-(4-nitrobenzoyl)-1-piperazinyl]ethyl}-N'-(1-phenylethyl)ethanediamide

• IUPAC Name: N-[2-[4-(4-nitrobenzoyl)piperazin-1-yl]ethyl]-N'-(1-phenylethyl)oxamide
• InChI: InChI=1S/C23H27N5O5/c1-17(18-5-3-2-4-6-18)25-22(30)21(29)24-11-12-26-13-15-27(16-14-26)23(31)19-7-9-20(10-8-19)28(32)33/h2-10,17H,11-16H2,1H3,(H,24,29)(H,25,30)
• InChI Key: YUUAKUASONSJMM-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)C(=O)NCCN2CCN(CC2)C(=O)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C23H27N5O5
• Molecular Weight: 453.5 g/mol

Description

N-{2-[4-(4-nitrobenzoyl)-1-piperazinyl]ethyl}-N'-(1-phenylethyl)ethanediamide is a chemical compound that belongs to the class of piperazine derivatives. It is commonly referred to as NPB-22 and is a synthetic cannabinoid that is used for research purposes. The compound has gained significant attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

NPB-22 acts on the cannabinoid receptors in the brain and nervous system, which are responsible for regulating various physiological processes such as pain perception, mood, and appetite. The compound binds to these receptors, leading to the activation of signaling pathways that result in the modulation of these processes.
Biochemical and Physiological Effects:
NPB-22 has been shown to have a range of biochemical and physiological effects, including analgesic, anxiolytic, and anti-inflammatory properties. The compound has also been shown to have a positive effect on mood and appetite regulation.

Advantages and Limitations for Lab Experiments

One of the main advantages of NPB-22 is its high potency, which makes it a useful tool for studying the cannabinoid receptors and their associated signaling pathways. However, the compound has several limitations, including its potential toxicity and the lack of data on its long-term effects.

Future Directions

There are several areas of research that could benefit from further investigation of NPB-22. These include the development of new synthetic cannabinoids with improved therapeutic potential, the investigation of the compound's potential use in the treatment of various medical conditions, and the study of its long-term effects on the brain and nervous system. Additionally, further research is needed to understand the potential risks associated with the use of synthetic cannabinoids and to develop strategies for minimizing these risks.

Synthesis Methods

The synthesis of NPB-22 involves a multi-step process that includes the reaction of 4-nitrobenzoyl chloride with piperazine, followed by the reaction of the resulting intermediate with 1-phenylethylamine. The final product is obtained through the reaction of the intermediate with ethylenediamine.

Scientific Research Applications

NPB-22 is primarily used for research purposes, particularly in the field of pharmacology. The compound is used to investigate the potential therapeutic applications of synthetic cannabinoids, particularly in the treatment of various medical conditions such as chronic pain, anxiety, and depression.